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Compound of Interest

Compound Name: 4-Ethylphenol

Cat. No.: B7769218

For researchers, scientists, and drug development professionals, the safe handling of 4-
Ethylphenol is paramount. This guide provides essential, immediate safety and logistical
information, including operational and disposal plans, to ensure laboratory safety.

1. Hazard Identification and Personal Protective Equipment (PPE)

4-Ethylphenol is a hazardous chemical that can cause severe skin burns and eye damage.[1]
[2] It is also harmful if swallowed, in contact with skin, or if inhaled.[2][3][4] Therefore,
appropriate personal protective equipment must be worn at all times.

Recommended Personal Protective Equipment (PPE):
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Protection Type

Specification

Rationale

Eye Protection

Chemical safety goggles or a
face shield.[3][5]

To prevent severe eye irritation
and damage.[1][2]

Hand Protection

Appropriate chemical-resistant

gloves (e.g., nitrile rubber).

To prevent skin burns and

absorption through the skin.[1]
[3][5]

Skin and Body Protection

Alab coat, long-sleeved

clothing, and closed-toe shoes.

In cases of potential significant
exposure, chemical-resistant

overalls may be necessary.[1]

[3](5]

To protect the skin from

accidental contact.

Respiratory Protection

A NIOSH/MSHA approved
respirator is recommended if
working in a poorly ventilated
area or if exposure limits are
likely to be exceeded. A dust
mask (type N95) may be
suitable for handling the solid
form.[3]

To prevent irritation of the

respiratory tract.[3]

2. Safe Handling and Storage Procedures

Proper handling and storage are crucial to minimize exposure risks.

» Engineering Controls: Always handle 4-Ethylphenol in a well-ventilated area, preferably

within a chemical fume hood.[2][3][5] Eyewash stations and safety showers must be readily

accessible.[2]

» Handling: Avoid direct contact with the substance. Do not breathe dust or vapors.[2] Wash

hands and any exposed skin thoroughly after handling.[1][3] Do not eat, drink, or smoke in

the work area.[6]
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o Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials
such as strong oxidizing agents, acid anhydrides, and acid chlorides.[2][3][5] Keep the
container tightly closed.[3][5]

3. Spill and Emergency Procedures

In the event of a spill or exposure, immediate and appropriate action is critical.
Spill Cleanup:

o Evacuate: Evacuate non-essential personnel from the spill area.[7]

o Ventilate: Ensure the area is well-ventilated.[7]

» Contain: Use absorbent materials like sand, clay, or commercial sorbents to contain the spill.

[8]

e Absorb: Carefully absorb the spilled material. For liquid spills, cover with an absorbent
material. For solid spills, gently sweep up the material to avoid creating dust.[3][9]

e Collect: Place the absorbed material and any contaminated cleaning supplies into a suitable,
labeled, and closed container for disposal.[3][5][7]

o Decontaminate: Clean the spill area with a mild detergent and water.[7][8]
First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]

o Skin Contact: Immediately remove all contaminated clothing and rinse the affected skin with
plenty of water for at least 15 minutes. Seek immediate medical attention.[1][3]

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[3]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[3][6]
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4. Disposal Plan

4-Ethylphenol and its containers must be disposed of as hazardous waste in accordance with
all local, state, and federal regulations.[1][2] Do not dispose of it down the drain or in the
regular trash.[2][6] Chemical waste generators must determine whether a discarded chemical is
classified as a hazardous waste and ensure complete and accurate classification.[2]

Quantitative Data Summary

The following table summarizes key quantitative data for 4-Ethylphenol.

Property Value Source
CAS Number 123-07-9 [1][2]
Molecular Formula C8H100 [2]
Molecular Weight 122.17 g/mol [2]

Colorless to white solid, may

Appearance turn yellow upon exposure to [10][11]
light.

Melting Point 40-42 °C (104-107.6 °F)

Boiling Point 218-219 °C (424.4-426.2 °F)

Flash Point 100 °C (212 °F) - closed cup [3]

Slightly soluble in water;
Solubility soluble in alcohol, ether, and [10][12]
benzene.[10][12]

Operational Workflow for Handling 4-Ethylphenol

The following diagram illustrates the standard operating procedure for safely handling 4-
Ethylphenol from initial preparation to final disposal.
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Safe Handling Workflow for 4-Ethylphenol
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Caption: Workflow for handling 4-Ethylphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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